![molecular formula C6H10N2O B187495 2-(1-Methyl-1H-imidazol-2-yl)ethanol CAS No. 18994-70-2](/img/structure/B187495.png)
2-(1-Methyl-1H-imidazol-2-yl)ethanol
Overview
Description
“2-(1-Methyl-1H-imidazol-2-yl)ethanol” is a chemical compound with the empirical formula C6H10N2O . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich .
Synthesis Analysis
The synthesis of imidazole derivatives, such as “2-(1-Methyl-1H-imidazol-2-yl)ethanol”, has been reported in the literature . For instance, (1-Methyl-1H-imidazol-2-yl) methanol derivatives were prepared by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or by treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride .Molecular Structure Analysis
The molecular structure of “2-(1-Methyl-1H-imidazol-2-yl)ethanol” can be represented by the SMILES string "CN1C=CN=C1CCO" . The InChI code for this compound is "1S/C6H10N2O/c1-8-4-3-7-6(8)2-5-9/h3-4,9H,2,5H2,1H3" .Physical And Chemical Properties Analysis
“2-(1-Methyl-1H-imidazol-2-yl)ethanol” is a solid substance . It has a molecular weight of 126.16 . The melting point of a similar compound, 2-(1-Methyl-1H-imidazol-2-yl)ethan-1-ol, is reported to be 68.5°C .Scientific Research Applications
Chemical Synthesis
“2-(1-Methyl-1H-imidazol-2-yl)ethanol” is used in the synthesis of various chemical compounds. It’s a key component in the formation of functional molecules used in everyday applications . For instance, it’s used in the preparation of (1-Methyl-1H-imidazol-2-yl) methanol derivatives .
Pharmaceutical Applications
Imidazole, the core structure of “2-(1-Methyl-1H-imidazol-2-yl)ethanol”, is found in many pharmaceutical drugs due to its broad range of chemical and biological properties . Imidazole derivatives show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Research and Development
This compound is provided to early discovery researchers as part of a collection of unique chemicals . It’s used in the development of new drugs, making it an important synthon .
Safety and Hazards
“2-(1-Methyl-1H-imidazol-2-yl)ethanol” is classified as a dangerous substance according to the Globally Harmonized System (GHS). It is associated with hazard statements H301 and precautionary statements P301 + P330 + P331 + P310 . It can cause serious eye irritation, skin irritation, and may cause respiratory irritation .
properties
IUPAC Name |
2-(1-methylimidazol-2-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-8-4-3-7-6(8)2-5-9/h3-4,9H,2,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPPOELHCPSMOQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Methyl-1H-imidazol-2-yl)ethanol | |
CAS RN |
18994-70-2 | |
Record name | 2-(1-Methyl-1H-imidazol-2-yl)ethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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